Cas no 122307-34-0 (5-Bromo-2-chloromethyl-4-methoxypyridine)

• Product Name: 5-Bromo-2-chloromethyl-4-methoxypyridine
• CAS No: 122307-34-0
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 4900281
• Update Time: 2025-11-01

5-Bromo-2-chloromethyl-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloromethyl-4-methoxypyridine

• Inchi： 1S/C7H7BrClNO/c1-11-7-2-5(3-9)10-4-6(7)8/h2,4H,3H2,1H3
• InChI Key： YEDLHIVMWJUYTE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCl)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-2-chloromethyl-4-methoxypyridine

5-Bromo-2-chloromethyl-4-methoxypyridine: A Comprehensive Overview

The compound 5-Bromo-2-chloromethyl-4-methoxypyridine, with CAS No. 122307-34-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound belongs to the pyridine family, a class of aromatic heterocycles that are widely utilized in various chemical applications due to their unique electronic properties and structural versatility. The presence of bromine, chlorine, and methoxy groups at specific positions on the pyridine ring imparts distinct chemical reactivity and functional characteristics, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of 5-Bromo-2-chloromethyl-4-methoxypyridine in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. The bromine atom at position 5 serves as an electrophilic site, facilitating nucleophilic substitution reactions that can lead to the formation of diverse derivatives. Similarly, the chloromethyl group at position 2 provides a reactive handle for alkylation and cross-coupling reactions, enabling the construction of complex molecular architectures.

The methoxy group at position 4 contributes to the compound's solubility and stability, which are critical factors in drug design. This group also introduces electron-donating effects that can influence the electronic environment of the pyridine ring, thereby modulating reactivity in subsequent transformations. Recent advancements in catalytic methodologies have further expanded the synthetic utility of this compound. For instance, transition-metal-catalyzed coupling reactions have been employed to attach various functional groups to the pyridine framework, leading to the creation of bioisosteric analogs with enhanced pharmacokinetic profiles.

In addition to its role in drug discovery, 5-Bromo-2-chloromethyl-4-methoxypyridine has found applications in materials science. Its ability to undergo directed metallation reactions has made it a valuable precursor for the synthesis of metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and surface area, making them promising candidates for gas storage and catalytic applications.

From a synthetic standpoint, the preparation of 5-Bromo-2-chloromethyl-4-methoxypyridine involves a multi-step process that typically begins with the bromination of a suitable pyridine derivative. Subsequent chlorination and methylation steps are carefully controlled to ensure regioselectivity and high yields. Recent innovations in asymmetric synthesis have also been applied to this compound, enabling the preparation of enantiomerically pure derivatives that may exhibit superior biological activity.

Looking ahead, the continued exploration of 5-Bromo-2-chloromethyl-4-methoxypyridine's chemical potential is expected to yield new insights into its applications across various disciplines. Its unique combination of functional groups positions it as a versatile building block for advancing both medicinal chemistry and materials science research.